Cas no 2167010-06-0 (tert-butyl 5-oxa-2,8-diazaspiro3.4octane-2-carboxylate)

• Product Name: tert-butyl 5-oxa-2,8-diazaspiro3.4octane-2-carboxylate
• CAS No: 2167010-06-0
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 4787303
• PubChem ID: 132398926
• Update Time: 2025-06-08

tert-butyl 5-oxa-2,8-diazaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate
• tert-butyl 5-oxa-2,8-diazaspiro3.4octane-2-carboxylate

• Inchi： 1S/C10H18N2O3/c1-9(2,3)15-8(13)12-6-10(7-12)11-4-5-14-10/h11H,4-7H2,1-3H3
• InChI Key： OKDHUMQSCWATCJ-UHFFFAOYSA-N
• SMILES： O1CCNC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 0.1
• Topological Polar Surface Area: 50.8

Additional information on tert-butyl 5-oxa-2,8-diazaspiro3.4octane-2-carboxylate

Introduction to tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2167010-06-0)

Tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2167010-06-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The compound's structure includes a tert-butyl group, an oxirane ring, and a diazaspiro ring system, making it a valuable scaffold for the development of novel therapeutic agents.

The tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate molecule is particularly interesting due to its potential in modulating various biological pathways. Recent studies have highlighted its role in central nervous system (CNS) disorders, such as Alzheimer's disease and Parkinson's disease, as well as its potential as an anti-inflammatory agent. The spirocyclic structure provides a rigid framework that can enhance the binding affinity and selectivity of the molecule to specific targets, making it an attractive candidate for drug discovery.

In the context of medicinal chemistry, the tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate scaffold has been explored for its ability to improve pharmacokinetic properties and reduce toxicity. The tert-butyl group contributes to the lipophilicity of the molecule, which can enhance its ability to cross biological membranes and reach target sites within the body. Additionally, the oxirane ring and diazaspiro system offer multiple points for functionalization, allowing researchers to fine-tune the compound's properties through synthetic modifications.

One of the key areas of research involving tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate is its potential as a CNS modulator. Studies have shown that this compound can interact with various receptors and enzymes involved in neurodegenerative diseases. For example, it has been reported to exhibit activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides associated with Alzheimer's disease. This activity suggests that tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate could be developed into a therapeutic agent for treating this debilitating condition.

Beyond its applications in neurodegenerative diseases, tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate has also shown promise as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate could be used to develop new treatments for inflammatory conditions.

The synthetic accessibility of tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including ring-closing metathesis (RCM) and nucleophilic substitution reactions. This synthetic flexibility allows researchers to efficiently produce large quantities of the compound for preclinical and clinical studies.

In preclinical studies, tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues without causing significant side effects. Furthermore, preliminary toxicology studies have shown that tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate is well-tolerated at therapeutic doses.

The potential applications of tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate extend beyond CNS disorders and inflammation. Recent research has also explored its use as an antiviral agent against various viral infections, including influenza and herpes simplex virus (HSV). The compound's ability to interfere with viral replication processes makes it a promising candidate for developing new antiviral therapies.

In conclusion, tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate (CAS No. 2167010-06-0) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a robust platform for developing novel therapeutic agents targeting various diseases and conditions. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, further solidifying its importance in the field.